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Compound of Interest

Compound Name: Bms 182874 hydrochloride
CAS No.: 1215703-04-0
Cat. No.: B606217
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of BMS-182874 hydrochloride, a
potent and selective endothelin ETA receptor antagonist. This document details its chemical
properties, mechanism of action, and relevant experimental protocols for its characterization.

Core Compound Data: BMS-182874 Hydrochloride

BMS-182874 hydrochloride is a non-peptide antagonist that has been instrumental in
researching the physiological and pathological roles of endothelin-1 (ET-1).[1] Its high affinity
and selectivity for the endothelin A (ETA) receptor make it a valuable tool in cardiovascular and
other related research areas.[1][2]
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Property Value Reference(s)
Molecular Weight 381.88 g/mol [1112][3]
Chemical Formula C17H19N303S-HCI [11[2][3]

5-(dimethylamino)-N-(3,4-

dimethylisoxazol-5-
IUPAC Name ) [11[3]
yl)naphthalene-1-sulfonamide

hydrochloride
CAS Number 1215703-04-0 [1]1[3][4]
Appearance White crystalline solid [1]
- Soluble in DMSO (up to 100
Solubility [1]
mM)
Purity >98% (by HPLC) [2]
Storage Store at room temperature [1][2]

Mechanism of Action and Signaling Pathway

BMS-182874 hydrochloride functions as a competitive antagonist at the ETA receptor, one of
the two primary endothelin receptor subtypes (ETA and ETB).[1][2] The ETA receptor is a G-
protein coupled receptor (GPCR) predominantly found on vascular smooth muscle cells.[3] Its
activation by endothelin-1 (ET-1) triggers a signaling cascade that leads to vasoconstriction
and cell proliferation.[3][5]

Upon binding of ET-1, the ETA receptor activates the Gaq subunit of its associated G-protein.
[6][7] This, in turn, stimulates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3
diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, causing
the release of stored intracellular calcium (Ca2*).[5] This increase in cytosolic Ca2* is a primary
driver of vasoconstriction.[1][5]

BMS-182874 competitively inhibits the binding of ET-1 to the ETA receptor, thereby blocking
the initiation of this signaling cascade.[1] This antagonism prevents the ET-1-stimulated
increase in inositol phosphate accumulation and subsequent calcium mobilization, leading to
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the inhibition of vasoconstriction.[1] Notably, BMS-182874 displays over 1000-fold selectivity for
the ETA receptor compared to the ETB receptor.[2]
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ETA Receptor Signaling and BMS-182874 Inhibition

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize BMS-
182874 hydrochloride.

Competitive Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of BMS-182874 for the ETA receptor by
measuring its ability to compete with a radiolabeled ligand.

Materials:

o Cell membranes from cells expressing the human ETA receptor (e.g., CHO cells).
e [*2°]]ET-1 (Radioligand).

 BMS-182874 hydrochloride.

e Binding Buffer: 50 mM Tris-HCI, 5 mM MgClz, 0.1 mM EDTA, pH 7.4.

o Wash Buffer: Ice-cold 50 mM Tris-HCI, pH 7.4.

e 96-well plates.

e Glass fiber filters (GF/C), pre-soaked in 0.3% polyethyleneimine (PEI).

« Scintillation fluid and counter.

Procedure:

 Membrane Preparation: Thaw the cell membrane preparation on ice and resuspend in
binding buffer. Determine the protein concentration using a standard assay (e.g., BCA).

o Assay Setup: In a 96-well plate, add the following in triplicate:

o Total Binding: 50 pL of [2°[]ET-1 and 50 pL of binding buffer.
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o Non-specific Binding: 50 pL of [*2°1]ET-1 and 50 pL of a high concentration of unlabeled
ET-1 (e.g., 1 uM).

o Competition: 50 pL of [25[]ET-1 and 50 pL of varying concentrations of BMS-182874.

Incubation: Add 150 pL of the diluted membrane preparation to each well. Incubate the plate
at 30°C for 60 minutes with gentle agitation.

Filtration: Terminate the incubation by rapid vacuum filtration through the pre-soaked glass
fiber filters using a cell harvester.

Washing: Wash the filters four times with ice-cold wash buffer to separate bound from free
radioligand.

Counting: Place the filters in scintillation vials, add scintillation fluid, and count the
radioactivity using a scintillation counter.

Data Analysis: Calculate the specific binding by subtracting non-specific binding from total
binding. Plot the percentage of specific binding against the log concentration of BMS-
182874. Determine the ICso value (the concentration of BMS-182874 that inhibits 50% of
specific [*23I]ET-1 binding) using non-linear regression. Calculate the Ki value using the
Cheng-Prusoff equation.
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Workflow for Competitive Radioligand Binding Assay

In Vivo Blood Pressure Assessment in Rats
This protocol evaluates the in vivo efficacy of BMS-182874 in antagonizing the pressor effects

of exogenously administered ET-1.

Materials:
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Conscious, normotensive rats (e.g., Sprague-Dawley).

BMS-182874 hydrochloride, formulated for oral (p.o.) or intravenous (i.v.) administration.

Endothelin-1 (ET-1) solution for injection.

Catheters for arterial blood pressure monitoring and intravenous administration.

Blood pressure transducer and recording system.

Procedure:

Animal Preparation: Surgically implant catheters into the carotid artery (for blood pressure
measurement) and jugular vein (for infusions) of the rats. Allow for a recovery period.

Baseline Measurement: Record the baseline mean arterial pressure (MAP) for a stable
period.

ET-1 Challenge (Control): Administer a bolus intravenous injection of ET-1 and record the
resulting pressor response (increase in MAP).

BMS-182874 Administration: Administer BMS-182874 either orally via gavage or
intravenously through the catheter at a specific dose (e.g., EDso of 30 umol/kg for oral
administration).[1]

Post-treatment ET-1 Challenge: At a defined time point after BMS-182874 administration,
repeat the ET-1 challenge as in step 3.

Data Analysis: Compare the magnitude of the pressor response to ET-1 before and after the
administration of BMS-182874. A significant reduction in the ET-1-induced pressor response
indicates effective ETA receptor antagonism in vivo.

This guide provides foundational information for researchers working with BMS-182874
hydrochloride. For specific applications, further optimization of these protocols may be
necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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